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Compound of Interest

Compound Name: Trioctyl borate

cat. No.: B1581615

An In-depth Technical Guide to Trioctyl Borate: Core Molecular Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental chemical properties is paramount. This guide provides the core
molecular information for trioctyl borate, a borate ester.

Core Molecular Data

Trioctyl borate is an organic compound, specifically the triester of boric acid and octanol.[1] Its
fundamental molecular properties are summarized below.

Property Value
Molecular Formula C24H51BO3[1][2][3]
Molecular Weight 398.5 g/mol [1][2]

Tri-n-octyl borate, Boric acid (H3BOs3), trioctyl
Synonyms )
ester, Trioctyloxyborane[2]

Physical Description Liquid[2]

Molecular Composition

The chemical formula C24Hs1BOs indicates the elemental composition of a single molecule of
trioctyl borate. This composition can be visualized as a central borate group connected to
three octyl chains.
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Caption: Molecular components of trioctyl borate.

Experimental Protocols

The determination of the molecular weight and formula of a compound like trioctyl borate is
typically achieved through standard analytical chemistry techniques.

e Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of
a compound with high accuracy. The compound is ionized, and the mass-to-charge ratio of
the resulting ions is measured.

o Elemental Analysis: This method determines the percentage composition of each element
(carbon, hydrogen, oxygen, boron) in the compound. These percentages are then used to
derive the empirical formula, which, in conjunction with the molecular weight from MS,
confirms the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, H, 13C, and 2B NMR can confirm the presence and connectivity of the different
groups within the molecule, thereby corroborating the molecular formula.

The detailed standard operating procedures for these techniques are foundational in analytical
chemistry and are not specific to trioctyl borate. Researchers should refer to standard
laboratory protocols for operating these instruments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581615#trioctyl-borate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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